Cas no 2172005-79-5 (3-5-(hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile)

• Product Name: 3-5-(hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile
• CAS No: 2172005-79-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 5846314
• PubChem ID: 165763191
• Update Time: 2025-06-08

3-5-(hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-(hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile
• 3-[5-(hydroxymethyl)-1H-pyrazol-1-yl]benzonitrile
• 2172005-79-5
• EN300-1591332

• Inchi： 1S/C11H9N3O/c12-7-9-2-1-3-10(6-9)14-11(8-15)4-5-13-14/h1-6,15H,8H2
• InChI Key： GTGBWOXSUZJEQT-UHFFFAOYSA-N
• SMILES： OCC1=CC=NN1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-5-(hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile

3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile (CAS No. 2172005-79-5): A Comprehensive Overview

3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile, with the CAS No. 2172005-79-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and benzonitrile moieties, exhibits versatile applications in drug discovery, agrochemicals, and advanced material synthesis. Its molecular structure, featuring a hydroxymethyl group, enhances its reactivity and potential for derivatization, making it a valuable building block for researchers.

The growing interest in 3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile is driven by its potential role in addressing contemporary challenges such as sustainable chemistry and green synthesis. With increasing demand for eco-friendly chemical processes, this compound's ability to participate in catalyzed reactions and biocompatible transformations aligns with global trends toward reducing environmental impact. Researchers are exploring its use in click chemistry and metal-organic frameworks (MOFs), where its structural flexibility offers advantages in designing functional materials.

In the pharmaceutical sector, 3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile is being investigated for its bioactive properties. The pyrazole core is a common pharmacophore in drug design, known for its anti-inflammatory, antimicrobial, and anticancer activities. Recent studies highlight its potential as a precursor for small-molecule inhibitors targeting enzymes involved in metabolic disorders. This aligns with the rising popularity of precision medicine and personalized therapeutics, where tailored chemical entities are crucial for advancing treatment options.

From a synthetic perspective, the compound's benzonitrile group facilitates cross-coupling reactions, enabling the construction of complex architectures. This feature is particularly relevant in the development of OLED materials and organic semiconductors, where conjugated systems are essential for optoelectronic performance. As the demand for flexible electronics and energy-efficient displays grows, 3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile is poised to play a pivotal role in next-generation technologies.

Safety and regulatory compliance are also critical considerations for this compound. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Its stability under standard conditions makes it suitable for large-scale synthesis, further enhancing its industrial appeal. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when working with this chemical.

In summary, 3-5-(Hydroxymethyl)-1H-pyrazol-1-ylbenzonitrile (CAS No. 2172005-79-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in modern chemistry. As innovation continues to drive demand for high-performance materials and targeted therapeutics, this compound is likely to remain a focal point of scientific exploration.